N-[2-(acetylamino)phenyl]-3-methoxybenzamide

• IUPAC Name: N-(2-acetamidophenyl)-3-methoxybenzamide
• InChI: InChI=1S/C16H16N2O3/c1-11(19)17-14-8-3-4-9-15(14)18-16(20)12-6-5-7-13(10-12)21-2/h3-10H,1-2H3,(H,17,19)(H,18,20)
• InChI Key: KTPPDNILWPDZIG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC=C1NC(=O)C2=CC(=CC=C2)OC
• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol

Description

N-[2-(acetylamino)phenyl]-3-methoxybenzamide, commonly known as NAMBA, is a chemical compound with potential applications in scientific research. It is a member of the benzamide class of compounds and has been studied for its mechanism of action and physiological effects.

Scientific Research Applications

NAMBA has potential applications in scientific research, particularly in the field of neuroscience. It has been studied for its effects on the dopamine transporter, a protein that plays a key role in the regulation of dopamine levels in the brain. NAMBA has been shown to inhibit the dopamine transporter, which could lead to increased dopamine levels and potential therapeutic applications for conditions such as Parkinson's disease.

Mechanism of Action

The mechanism of action of NAMBA involves its interaction with the dopamine transporter. It binds to the transporter and inhibits its function, leading to increased dopamine levels in the brain. This could potentially have therapeutic applications for conditions such as Parkinson's disease, which is characterized by a loss of dopamine-producing neurons.
Biochemical and Physiological Effects:
NAMBA has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the dopamine transporter, leading to increased dopamine levels in the brain. This could potentially have therapeutic applications for conditions such as Parkinson's disease. NAMBA has also been shown to have analgesic effects in animal models, suggesting potential applications in pain management.

Advantages and Limitations for Lab Experiments

One advantage of NAMBA is its potential therapeutic applications for conditions such as Parkinson's disease. It has also been shown to have analgesic effects, suggesting potential applications in pain management. However, one limitation is that it has not been extensively studied in humans, and its safety and efficacy have not been fully established.

Future Directions

There are several future directions for research on NAMBA. One area of interest is its potential therapeutic applications for conditions such as Parkinson's disease. Further research is needed to fully establish its safety and efficacy in humans. Another area of interest is its potential applications in pain management. Additional studies are needed to fully understand its analgesic effects and potential applications in this area. Finally, further research is needed to fully understand the mechanism of action of NAMBA and its potential applications in other areas of neuroscience research.

Synthesis Methods

NAMBA can be synthesized using a variety of methods. One common method involves the reaction of 3-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 2-aminophenylacetamide to form NAMBA. Other methods include the use of acetic anhydride and acetyl chloride.